Cas no 2225136-10-5 (1-benzyl-2-azabicyclo2.1.1hexane hydrochloride)

• Product Name: 1-benzyl-2-azabicyclo2.1.1hexane hydrochloride
• CAS No: 2225136-10-5
• MF: C₁₂H₁₆ClN
• MW: 209.715142250061
• CID: 6240507
• PubChem ID: 137964178
• Update Time: 2025-06-14

1-benzyl-2-azabicyclo2.1.1hexane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-2-azabicyclo2.1.1hexane hydrochloride
• EN300-1720034
• 1-benzyl-2-azabicyclo[2.1.1]hexane;hydrochloride
• starbld0027114
• (1s)-1-benzyl-2-azabicyclo[2.1.1]hexane hydrochloride
• 2225136-10-5
• 1-Benzyl-2-azabicyclo[2.1.1]hexane hydrochloride
• EN300-37375217

• Inchi： 1S/C12H15N.ClH/c1-2-4-10(5-3-1)6-12-7-11(8-12)9-13-12;/h1-5,11,13H,6-9H2;1H
• InChI Key： OMFFHFYIEJJJDT-UHFFFAOYSA-N
• SMILES： Cl.N1CC2CC1(CC1C=CC=CC=1)C2

Computed Properties

• Exact Mass: 209.0971272g/mol
• Monoisotopic Mass: 209.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 1-benzyl-2-azabicyclo2.1.1hexane hydrochloride

Recent Advances in the Study of 1-Benzyl-2-azabicyclo[2.1.1]hexane Hydrochloride (CAS: 2225136-10-5)

The compound 1-benzyl-2-azabicyclo[2.1.1]hexane hydrochloride (CAS: 2225136-10-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This bicyclic scaffold, characterized by its constrained geometry, offers a promising platform for the development of novel bioactive molecules targeting central nervous system (CNS) disorders and other diseases. Recent studies have explored its synthesis, pharmacological profiling, and mechanism of action, shedding light on its potential as a lead compound for drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for 1-benzyl-2-azabicyclo[2.1.1]hexane hydrochloride, highlighting its scalability and reproducibility. The researchers employed a [3+2] cycloaddition strategy followed by selective benzylation, achieving a high yield of the target compound. Structural characterization via NMR and X-ray crystallography confirmed the compound's rigid bicyclic framework, which is hypothesized to enhance binding affinity and selectivity toward specific biological targets.

Pharmacological evaluations have revealed that 1-benzyl-2-azabicyclo[2.1.1]hexane hydrochloride exhibits notable activity as a modulator of sigma-1 and sigma-2 receptors, which are implicated in neuroprotection, pain management, and oncology. In vitro assays demonstrated its ability to attenuate oxidative stress in neuronal cells, suggesting potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, preliminary in vivo studies in rodent models showed promising results in reducing neuropathic pain without significant adverse effects, positioning it as a candidate for further preclinical development.

Beyond CNS applications, recent research has explored the compound's utility in oncology. A 2024 preprint from Bioorganic & Medicinal Chemistry Letters reported that derivatives of 1-benzyl-2-azabicyclo[2.1.1]hexane hydrochloride exhibit selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated lipid metabolism. Mechanistic studies indicated that these compounds interfere with mitochondrial function and induce apoptosis, offering a new avenue for anticancer drug design.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 1-benzyl-2-azabicyclo[2.1.1]hexane hydrochloride, including its metabolic stability and blood-brain barrier penetration. Computational modeling and structure-activity relationship (SAR) studies are ongoing to address these limitations. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinically viable therapeutics.

In summary, 1-benzyl-2-azabicyclo[2.1.1]hexane hydrochloride represents a versatile scaffold with broad therapeutic potential. Its recent progress in synthesis, target engagement, and preclinical efficacy underscores its value as a focal point for future drug discovery campaigns. Continued research will be essential to fully unlock its biomedical applications and overcome existing hurdles in drug development.